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Compound of Interest

Compound Name: Lead zirconate titanate

Cat. No.: B1167581 Get Quote

This guide provides a comprehensive comparison of key material properties for various Lead
Zirconate Titanate (PZT) ceramics, cross-referenced with established literature values. It is

designed for researchers, scientists, and engineers in materials science and drug development

who utilize piezoelectric materials and require reliable data for modeling, simulation, and device

fabrication. The guide includes standardized experimental protocols for property measurement

and visual diagrams to clarify workflows and material property interdependencies.

Data Presentation: PZT Material Properties
The following table summarizes the small-signal, room temperature properties of common

"soft" (PZT-5A, PZT-5H) and "hard" (PZT-4) piezoelectric ceramics. These values are compiled

from various sources and represent typical performance characteristics. It is important to note

that properties can vary depending on the specific composition, manufacturing process, and

poling conditions.[1]
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Property Symbol Units PZT-5A PZT-5H PZT-4

Piezoelectric

Charge

Constants

Longitudinal d₃₃
x 10⁻¹² C/N

or m/V
390[2] 650[2] 295[3]

Transverse d₃₁
x 10⁻¹² C/N

or m/V
-190[2] -320[2] -120[3]

Piezoelectric

Voltage

Constants

Longitudinal g₃₃ x 10⁻³ V·m/N 23.2[2] 19.0[2] 25.0[3]

Transverse g₃₁ x 10⁻³ V·m/N -11.3[2] -9.5[2] -10.5[3]

Dielectric

Properties

Relative

Dielectric

Constant

(free)

K₃ᵀ or εᵣ - 1800[2] 3800[2] 1275[3]

Dielectric

Loss Factor
tan(δ) % 2.0[2] 2.0[2] 0.5[3]

Electromecha

nical

Coupling

Factors

Planar kₚ - 0.68[2] 0.75[2] 0.58[3]

Longitudinal k₃₃ - 0.72[2] 0.75[2] 0.69[3]

Transverse k₃₁ - 0.35[2] 0.44[2] 0.34[3]
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Elastic

Properties

Elastic

Compliance

(short circuit)

s₁₁ᴱ x 10⁻¹² m²/N 15.1[2] 16.6[2] 12.0[3]

Elastic

Compliance

(short circuit)

s₃₃ᴱ x 10⁻¹² m²/N 18.6[2] 21.0[2] 15.0[3]

General

Properties

Curie Point T꜀ °C 350[2] 225[2] 315[3]

Density ρ g/cm³ 7.95[2] 7.87[2] 7.80[3]

Mechanical

Quality

Factor

Qₘ - 80[2] 32[2] 500[3]

Experimental Protocols
Accurate characterization of PZT materials is critical for validating performance. The following

are standard methodologies for determining the key properties listed above.

1. Piezoelectric Resonance Method This is a widely used technique for obtaining a full set of

piezoelectric, elastic, and dielectric coefficients.[4]

Principle: The method relies on measuring the electrical impedance of a PZT sample as a

function of frequency. Mechanical resonances and anti-resonances, which are coupled to the

electrical properties, appear as minima and maxima in the impedance spectrum.[5][6]

Procedure:

Prepare samples of specific geometries (e.g., thin discs for planar mode, long bars for

transverse mode, tall cylinders for longitudinal mode) to isolate different vibration modes.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://ntrs.nasa.gov/api/citations/19980236888/downloads/19980236888.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://ntrs.nasa.gov/api/citations/19980236888/downloads/19980236888.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://ntrs.nasa.gov/api/citations/19980236888/downloads/19980236888.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://ntrs.nasa.gov/api/citations/19980236888/downloads/19980236888.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://ntrs.nasa.gov/api/citations/19980236888/downloads/19980236888.pdf
https://eprints.whiterose.ac.uk/id/eprint/89313/7/JMSe%20Weaver%20FINAL%20no%20fields.pdf
https://electrosciences.co.uk/materials-science/materials-methods-and-devices/measurement-methods/
https://storage.freidok.ub.uni-freiburg.de/publications/237665/BzN4NLy9rJFm-rMb/Kar_2023_Smart_Mater._Struct._32_085012.pdf?response-content-disposition=attachment%3B%20filename%3D%22Kar_2023_Smart_Mater._Struct._32_085012.pdf%22&X-Amz-Content-Sha256=UNSIGNED-PAYLOAD&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=gYUBrnhfGJEZyIT0Fc7R%2F20251220%2Fus-east-1%2Fs3%2Faws4_request&X-Amz-Date=20251220T220141Z&X-Amz-SignedHeaders=host&X-Amz-Expires=600&X-Amz-Signature=af33b12e8c4a2985f2bb381bee715a6ba7dad6d1289fc5f48f9f0fac4a63fb1e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use an impedance analyzer to sweep the frequency across the expected resonance range

for each sample.

Record the resonance frequency (fᵣ, minimum impedance) and anti-resonance frequency

(fₐ, maximum impedance).

Using the sample dimensions, density, and the measured frequencies, the corresponding

electromechanical coupling factors (k), elastic compliances (s), and piezoelectric

constants (d) can be calculated according to IEEE standards.[7]

2. Direct Piezoelectric Measurement (Berlincourt Method) This method is a straightforward way

to determine the longitudinal piezoelectric charge coefficient, d₃₃.[5]

Principle: It measures the charge generated by a sample when a known, oscillating

mechanical force is applied (the direct piezoelectric effect).[4][8]

Procedure:

A PZT sample is placed in a specialized d₃₃ meter.

The meter applies a low-frequency, cyclic compressive force (stress) to the sample along

its poling direction (the '3' direction).

The charge generated on the sample's electrodes is measured by the instrument.

The d₃₃ value is directly calculated and displayed, representing the ratio of charge

generated per unit of applied force (pC/N).

3. Converse Piezoelectric Measurement This approach measures the mechanical strain or

displacement produced when an electric field is applied. It is particularly useful for

characterizing actuator performance.[4]

Principle: Based on the converse piezoelectric effect, where the material deforms in

response to an applied voltage.[8]

Procedure:

An electric field (voltage) is applied across the electrodes of the PZT sample.
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The resulting displacement or strain is measured using high-precision techniques.

Optical Interferometry: A laser interferometer is used to measure nanoscale displacements

on the sample surface with very high accuracy, providing a non-contact method to

determine d₃₃.[5]

LVDT (Linear Variable Differential Transformer): A pushrod connected to an LVDT can

measure the material's expansion, a technique common in dilatometers.[4]

4. Dielectric Constant and Loss Measurement

Principle: The dielectric properties are determined by measuring the capacitance and

dissipation factor of the PZT sample.

Procedure:

A PZT sample (typically a thin disc with parallel electrodes) is connected to an LCR meter.

The capacitance (C) and dissipation factor (tan δ) are measured at a standard frequency,

typically 1 kHz.[2]

The relative dielectric constant (K₃ᵀ) is calculated from the capacitance, sample geometry

(area A and thickness t), and the permittivity of free space (ε₀ = 8.85 x 10⁻¹² F/m).

Visualizations
The following diagrams illustrate key workflows and concepts in PZT material characterization.
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Workflow for PZT Property Cross-Validation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1167581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dielectric Properties
(Permittivity, ε)

Piezoelectric Voltage
Constant (g)

g = d / ε

Electromechanical
Coupling Factor (k)

k² ≈ d² / (s * ε)

Elastic Properties
(Compliance, s)

k² ≈ d² / (s * ε)

Piezoelectric Charge
Constant (d)

g = d / εk² ≈ d² / (s * ε)

Interrelation of Fundamental PZT Properties
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Interrelation of Fundamental PZT Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. americanpiezo.com [americanpiezo.com]

2. info.piezo.com [info.piezo.com]

3. ntrs.nasa.gov [ntrs.nasa.gov]

4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

5. electrosciences.co.uk [electrosciences.co.uk]

6. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]

7. Near-ideal electromechanical coupling in textured piezoelectric ceramics - PMC
[pmc.ncbi.nlm.nih.gov]

8. The Shock Show #1: The two "direct" way to measure the piezoelectric charge coefficient
[ultrasonicadvisors.com]

To cite this document: BenchChem. [Cross-Validation of PZT Material Properties: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1167581?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167581?utm_src=pdf-custom-synthesis
https://www.americanpiezo.com/apc-materials/physical-piezoelectric-properties/
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://ntrs.nasa.gov/api/citations/19980236888/downloads/19980236888.pdf
https://eprints.whiterose.ac.uk/id/eprint/89313/7/JMSe%20Weaver%20FINAL%20no%20fields.pdf
https://electrosciences.co.uk/materials-science/materials-methods-and-devices/measurement-methods/
https://storage.freidok.ub.uni-freiburg.de/publications/237665/BzN4NLy9rJFm-rMb/Kar_2023_Smart_Mater._Struct._32_085012.pdf?response-content-disposition=attachment%3B%20filename%3D%22Kar_2023_Smart_Mater._Struct._32_085012.pdf%22&X-Amz-Content-Sha256=UNSIGNED-PAYLOAD&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=gYUBrnhfGJEZyIT0Fc7R%2F20251220%2Fus-east-1%2Fs3%2Faws4_request&X-Amz-Date=20251220T220141Z&X-Amz-SignedHeaders=host&X-Amz-Expires=600&X-Amz-Signature=af33b12e8c4a2985f2bb381bee715a6ba7dad6d1289fc5f48f9f0fac4a63fb1e
https://pmc.ncbi.nlm.nih.gov/articles/PMC9217974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9217974/
https://www.ultrasonicadvisors.com/direct-measure-d33
https://www.ultrasonicadvisors.com/direct-measure-d33
https://www.benchchem.com/product/b1167581#cross-validation-of-pzt-material-properties-with-literature-values
https://www.benchchem.com/product/b1167581#cross-validation-of-pzt-material-properties-with-literature-values
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1167581#cross-validation-of-pzt-material-properties-
with-literature-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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